Cas no 2138062-38-9 (1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methylpyrrolidin-2-one)

• Product Name: 1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methylpyrrolidin-2-one
• CAS No: 2138062-38-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6104517
• PubChem ID: 165491796
• Update Time: 2025-10-24

1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2138062-38-9
• EN300-1161542
• 1-(5-hydroxy-2,2-dimethylcyclohexyl)-5-methylpyrrolidin-2-one
• 1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methylpyrrolidin-2-one

• Inchi： 1S/C13H23NO2/c1-9-4-5-12(16)14(9)11-8-10(15)6-7-13(11,2)3/h9-11,15H,4-8H2,1-3H3
• InChI Key： TZWONSBBTYEYCQ-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1C(CCC1C)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(5-Hydroxy-2,2-dimethylcyclohexyl)-5-methylpyrrolidin-2-one

1-(5-Hydroxy-2,2-Dimethylcyclohexyl)-5-Methylpyrrolidin-2-One: A Comprehensive Overview

1-(5-Hydroxy-2,2-Dimethylcyclohexyl)-5-Methylpyrrolidin-2-One is a complex organic compound with the CAS number 2138062-38-9. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule consists of a pyrrolidinone ring fused with a substituted cyclohexane moiety, making it a versatile structure for various chemical modifications and biological studies.

The pyrrolidinone core of this compound is a well-known heterocyclic structure that plays a crucial role in many biological processes. Recent studies have highlighted its ability to act as a scaffold for drug design, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The hydroxyl group at the 5-position of the cyclohexane ring introduces additional functionality, enhancing the compound's potential for bioisosteric replacements and enzymatic interactions.

One of the most intriguing aspects of 1-(5-Hydroxy-2,2-Dimethylcyclohexyl)-5-Methylpyrrolidin-2-One is its stereochemistry. The presence of two methyl groups on the cyclohexane ring creates a rigid structure that can influence the compound's stereochemical outcomes in biological systems. This has led researchers to explore its potential as a chiral catalyst in asymmetric synthesis, where precise control over molecular geometry is essential.

Recent advancements in computational chemistry have allowed scientists to model the electronic properties of this compound with unprecedented accuracy. Using techniques such as density functional theory (DFT) and molecular dynamics simulations, researchers have gained insights into the compound's reactivity patterns and binding affinities. These studies have revealed that the compound exhibits significant antioxidant activity, which could be harnessed for developing novel therapeutic agents against oxidative stress-related diseases.

In addition to its pharmacological applications, 1-(5-Hydroxy-2,2-Dimethylcyclohexyl)-5-Methylpyrrolidin-2-One has shown promise in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics, where molecular architecture plays a critical role in device performance. Preliminary experiments suggest that the compound could serve as a building block for semiconducting polymers, opening new avenues for flexible electronics.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the pyrrolidinone ring through cyclization reactions and the subsequent functionalization of the cyclohexane moiety. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring scalability for industrial applications.

From an environmental perspective, the development of sustainable synthesis routes for 1-(5-Hydroxy-2,2-Dimethylcyclohexyl)-5-Methylpyrrolidin-2-One is a priority. Scientists are exploring green chemistry approaches, such as using renewable feedstocks and minimizing waste generation. These efforts align with global initiatives to promote eco-friendly chemical processes and reduce environmental impact.

In conclusion, 1-(5-Hydroxy-2,2-Dimethylcyclohexyl)-5-Methylpyrrolidin-2-One (CAS No: 2138062-38-9) is a multifaceted compound with vast potential across diverse scientific disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing both medicinal chemistry and materials science. As ongoing studies continue to unravel its properties, this compound is poised to make significant contributions to scientific innovation and practical applications.